Cas no 71411-69-3 (Benzenesulfonic acid,5-amino-2-nitro-, ammonium salt (1:1))

• Product name: Benzenesulfonic acid,5-amino-2-nitro-, ammonium salt (1:1)
• CAS No: 71411-69-3
• MF: C₆H₉N₃O₅S
• MW: 235.217759847641
• CID: 569314
• PubChem ID: 117142

Benzenesulfonic acid,5-amino-2-nitro-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-amino-2-nitro-, ammonium salt (1:1)
• ammonium 5-amino-2-nitrobenzenesulphonate
• 5-amino-2-nitrobenzenesulfonic acid ammoniate (1:1)
• DTXSID40991746
• 5-Amino-2-nitrobenzene-1-sulfonic acid--ammonia (1/1)
• EINECS 275-373-8
• 71411-69-3

• Inchi： InChI=1S/C6H6N2O5S.H3N/c7-4-1-2-5(8(9)10)6(3-4)14(11,12)13;/h1-3H,7H2,(H,11,12,13);1H3
• InChI Key： PYYHPWAJORDQFM-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1N)S(=O)(=O)O)[N+](=O)[O-].N

Computed Properties

• Exact Mass: 235.02637
• Monoisotopic Mass: 235.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Boiling Point: 613.4°C at 760 mmHg
• Flash Point: 324.8°C
• PSA: 162.86